
Diphenoxymethane: A Technical Guide to CAS
Number and Safety Information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenoxymethane

Cat. No.: B1218671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the available information for

diphenoxymethane, with a primary focus on its Chemical Abstracts Service (CAS) number

and the assessment of its safety profile. Due to the limited availability of a comprehensive,

publicly accessible Safety Data Sheet (SDS) for diphenoxymethane (CAS: 4442-41-5), this

document emphasizes the standard experimental protocols that would be employed to

evaluate its toxicity and hazard potential. The guide is intended to inform researchers,

scientists, and drug development professionals on the known properties of

diphenoxymethane and the established methodologies for determining the safety of such a

chemical compound.

Chemical Identification
Diphenoxymethane is an organic compound with the chemical formula C₁₃H₁₂O₂. It is also

known by several synonyms, which are listed in the table below for comprehensive

identification.
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Identifier Value

Chemical Name Diphenoxymethane

CAS Number 4442-41-5

Molecular Formula C₁₃H₁₂O₂

Molecular Weight 200.23 g/mol

Synonyms

Benzene, 1,1'-[methylenebis(oxy)]bis-; Methane,

diphenoxy-; Formaldehyde diphenyl acetal;

Methylene glycol diphenyl ether

Physical and Chemical Properties
The known physical and chemical properties of diphenoxymethane are summarized in the

following table. This data is essential for its proper handling and use in experimental settings.

Property Value

Appearance Colorless to light yellow clear liquid

Melting Point 35-36 °C

Boiling Point 164-165 °C at 13 Torr

Density 1.11 g/cm³

Flash Point 15 °C

Refractive Index 1.564

Safety and Hazard Information
A comprehensive Safety Data Sheet (SDS) for diphenoxymethane (CAS: 4442-41-5) is not

readily available in the public domain. Therefore, a definitive GHS classification and a complete

set of hazard and precautionary statements cannot be provided at this time. In the absence of

specific toxicity data, it is prudent to handle diphenoxymethane with a high degree of caution,

treating it as a potentially hazardous substance. The following subsections outline the standard
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experimental protocols used to determine the safety profile of a chemical, which would be

applicable to diphenoxymethane.

General Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of a chemical with

unknown toxicity, such as diphenoxymethane, in a laboratory setting.

Receiving and Unpacking
- Verify chemical identity

- Inspect for damage

Proper Storage
- Store in a cool, dry, well-ventilated area

- Away from incompatible materials

Initial Placement

Handling and Use
- Use in a fume hood

- Wear appropriate PPE (gloves, goggles, lab coat)

For Experimental Use

Waste Disposal
- Collect in a designated, labeled container

- Dispose of according to institutional and local regulations

After Use

Spill and Emergency Procedures
- Evacuate the area

- Use appropriate spill kit
- Notify safety officer

In Case of Accident

Cleanup
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemicals with unknown toxicity.

Experimental Protocols for Safety Assessment
The following tables summarize the methodologies of standardized OECD and EPA test

guidelines for acute toxicity and irritation studies. These protocols are the basis for generating

the data required for GHS classification and the preparation of a comprehensive SDS.

Acute Toxicity Studies
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Test Guideline Methodology

OECD 401: Acute Oral Toxicity

The test substance is administered orally by

gavage in graduated doses to several groups of

experimental animals (typically rodents), with

one dose per group. Observations of effects and

mortalities are recorded. At the conclusion of the

test, surviving animals are euthanized and

necropsied.[1][2][3][4]

OECD 402: Acute Dermal Toxicity

The test substance is applied to the skin of an

experimental animal in a single dose. The

degree of toxicity is observed and recorded at

specified intervals. This method provides

information on health hazards likely to arise

from short-term dermal exposure.[5][6][7][8][9]

OECD 403: Acute Inhalation Toxicity

The test substance (as a gas, vapor, or aerosol)

is administered by inhalation to experimental

animals for a defined period. The study provides

information on health hazards likely to arise

from short-term exposure via inhalation.[10][11]

[12][13][14]

EPA OPPTS 870.1100: Acute Oral Toxicity

This guideline is harmonized with OECD

guidelines and provides a method for

determining the acute oral toxicity of a

substance. It includes procedures for a primary

test and a limit test.[15][16][17][18]

EPA OPPTS 870.1200: Acute Dermal Toxicity

This guideline is intended to meet the testing

requirements for determining the adverse

effects of a substance following a single dermal

application.[19][20][21][22]

EPA OPPTS 870.1300: Acute Inhalation Toxicity

This guideline provides a method for assessing

the acute toxicity of a substance when

administered by inhalation.[23][24][25][26][27]
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Irritation and Corrosivity Studies
Test Guideline Methodology

OECD 404: Acute Dermal Irritation/Corrosion

The test substance is applied in a single dose to

the skin of an experimental animal. The degree

of irritation or corrosion is observed and scored

at specified intervals to evaluate the reversibility

or irreversibility of the effects.[28][29][30][31][32]

OECD 405: Acute Eye Irritation/Corrosion

The test substance is applied in a single dose to

one eye of an experimental animal, with the

untreated eye serving as a control. The degree

of eye irritation or corrosion is evaluated by

scoring lesions of the conjunctiva, cornea, and

iris at specific intervals.[33][34][35][36][37]

EPA OPPTS 870.2400: Acute Eye Irritation

This guideline details the procedure for applying

a test substance to the eye of an animal to

determine the potential for eye irritation.[38][39]

[40][41]

EPA OPPTS 870.2500: Acute Dermal Irritation

This guideline provides a method for assessing

the potential of a substance to cause reversible

inflammatory changes to the skin.[42][43][44]

[45][46]

Conclusion
While the basic chemical and physical properties of diphenoxymethane (CAS: 4442-41-5) are

known, a comprehensive and publicly available safety profile is currently lacking. Researchers,

scientists, and drug development professionals should handle this compound with caution,

adhering to standard laboratory safety protocols for chemicals with unknown toxicity. The

experimental protocols outlined in this guide, as established by the OECD and EPA, represent

the standard methodologies that would be used to fully characterize the toxicological properties

of diphenoxymethane. It is recommended that a comprehensive safety assessment, following

these or equivalent guidelines, be conducted before this compound is used in any large-scale

or advanced applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1218671#cas-number-and-safety-information-for-
diphenoxymethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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